methanone](/img/structure/B12178451.png)
[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl](1H-indol-4-yl)methanone
Description
The compound 4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is a piperazine-based molecule featuring a benzoxadiazole sulfonyl group at the 4-position of the piperazine ring and a 1H-indol-4-yl methanone moiety. This structure combines a sulfonamide-linked benzoxadiazole (a heterocyclic aromatic system with electron-deficient properties) and an indole scaffold (a bicyclic aromatic system with electron-rich characteristics).
Properties
Molecular Formula |
C19H17N5O4S |
|---|---|
Molecular Weight |
411.4 g/mol |
IUPAC Name |
[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-(1H-indol-4-yl)methanone |
InChI |
InChI=1S/C19H17N5O4S/c25-19(14-3-1-4-15-13(14)7-8-20-15)23-9-11-24(12-10-23)29(26,27)17-6-2-5-16-18(17)22-28-21-16/h1-8,20H,9-12H2 |
InChI Key |
SXMIYCCOCSEBTK-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1C(=O)C2=C3C=CNC3=CC=C2)S(=O)(=O)C4=CC=CC5=NON=C54 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone typically involves multi-step organic reactions. The process begins with the preparation of the benzoxadiazole and indole intermediates, followed by their coupling with piperazine under controlled conditions. Common reagents used in these reactions include sulfonyl chlorides, amines, and various catalysts to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process and reduce costs .
Chemical Reactions Analysis
Types of Reactions
4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using strong oxidizing agents to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperazine ring.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like alkyl halides. Reaction conditions typically involve controlled temperatures and pH to ensure selective reactivity .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce sulfides. Substitution reactions can introduce various functional groups into the piperazine ring .
Scientific Research Applications
Chemistry
In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and material science .
Biology
In biological research, 4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is studied for its potential as a fluorescent probe due to the benzoxadiazole moiety, which exhibits strong fluorescence properties .
Medicine
In medicine, this compound is investigated for its potential therapeutic applications, including its role as an enzyme inhibitor or receptor modulator. Its structural features allow it to interact with various biological targets, making it a candidate for drug development .
Industry
In the industrial sector, this compound is used in the development of advanced materials, such as polymers and coatings, due to its chemical stability and reactivity .
Mechanism of Action
The mechanism of action of 4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The benzoxadiazole moiety is particularly important for its binding affinity and specificity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares the target compound with analogs sharing key structural features, such as piperazine cores, heterocyclic sulfonyl groups, or indole-based substituents.
Structural Variations at the Piperazine Sulfonyl Group
The benzoxadiazole sulfonyl group in the target compound distinguishes it from analogs with alternative sulfonyl or carbonyl substituents:
Key Insight : The benzoxadiazole sulfonyl group’s electron-deficient nature likely enhances π-π stacking interactions with receptor aromatic residues, improving target engagement compared to cyclopropyl or thiophene variants .
Indole Substituent Position and Bioactivity
The indole-4-yl methanone moiety contrasts with indole derivatives substituted at the 2- or 3-positions:
Key Insight: Indole-4-yl substitution maximizes receptor affinity by aligning the methanone group with hydrophobic pockets in CB1 receptors, as seen in related cannabinoid analogs .
Piperazine Chain Modifications
Variations in the piperazine side chain significantly influence pharmacokinetics:
Key Insight: Short, rigid linkages (e.g., sulfonyl groups) optimize receptor binding by reducing conformational flexibility, whereas elongated chains (e.g., butanone) may compromise target specificity .
Biological Activity
The compound 4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone, with a molecular formula of C19H17N5O4S and a molecular weight of 411.43 g/mol, is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the synthesis, mechanisms of action, and various biological activities associated with this compound.
Synthesis
The synthesis of 4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone typically involves several key steps:
- Formation of the Benzoxadiazole Ring : This step often employs sulfonylation reactions using sulfuryl chloride.
- Piperazine Coupling : The piperazine moiety is introduced through nucleophilic substitution reactions.
- Indole Integration : The final step involves coupling with an indole derivative to form the complete structure.
Each step requires careful control of reaction conditions to ensure high yields and purity of the final product.
The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within biological systems:
- Enzyme Inhibition : The benzoxadiazole ring can interact with enzymes, potentially modulating their activity.
- Receptor Modulation : The sulfonyl group enhances binding affinity to specific receptors, influencing cellular signaling pathways.
These interactions suggest that the compound may have therapeutic applications in areas such as oncology and neurology .
Biological Activities
Research has shown that 4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone exhibits several notable biological activities:
Anticancer Activity
Studies indicate that this compound may possess anticancer properties by inducing apoptosis in cancer cell lines. For instance, it has been reported to inhibit cell proliferation in various human cancer cell lines through mechanisms involving cell cycle arrest and apoptosis induction .
Antimicrobial Properties
The compound has demonstrated antimicrobial activity against a range of pathogens. In vitro tests have shown effectiveness against both gram-positive and gram-negative bacteria, as well as certain fungal strains. This suggests potential applications in developing new antimicrobial agents .
Neuroprotective Effects
Preliminary studies suggest that the compound may exhibit neuroprotective effects, potentially making it a candidate for treating neurodegenerative diseases. It appears to modulate neurotransmitter systems and reduce oxidative stress in neuronal cells .
Case Studies
Several case studies have highlighted the biological efficacy of this compound:
-
Case Study on Anticancer Activity :
- A study conducted on breast cancer cell lines revealed that treatment with 4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone resulted in a significant reduction in cell viability and induced apoptosis through caspase activation pathways.
-
Case Study on Antimicrobial Activity :
- In a controlled experiment against Staphylococcus aureus and Escherichia coli, the compound showed minimum inhibitory concentrations (MICs) comparable to standard antibiotics, indicating its potential as an alternative antimicrobial agent.
-
Case Study on Neuroprotection :
- Research involving neuronal cell cultures exposed to oxidative stress demonstrated that the compound significantly reduced cell death and improved cell viability compared to untreated controls.
Data Summary Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
